1-[4-(2-methylphenoxy)butyl]-1H-imidazole

• IUPAC Name: 1-[4-(2-methylphenoxy)butyl]imidazole
• InChI: InChI=1S/C14H18N2O/c1-13-6-2-3-7-14(13)17-11-5-4-9-16-10-8-15-12-16/h2-3,6-8,10,12H,4-5,9,11H2,1H3
• InChI Key: RIXJNGKHJALJIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCCN2C=CN=C2
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

The compound “1-[4-(2-methylphenoxy)butyl]-1H-imidazole” is an organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a phenoxy group, which is a phenol group bonded to an oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the imidazole ring, possibly through a cyclization reaction, and the attachment of the 4-(2-methylphenoxy)butyl group. The latter could potentially be achieved through a nucleophilic substitution reaction with 2-methylphenol and an appropriate butyl halide.

Molecular Structure Analysis

The molecular structure of this compound would consist of an imidazole ring attached to a butyl chain at the 1-position of the ring. The butyl chain would have a 2-methylphenoxy group attached to the 4-position.

Chemical Reactions Analysis

As an organic compound containing an imidazole ring, this molecule could potentially participate in various chemical reactions. The imidazole ring is aromatic and can act as a weak base, while the phenoxy group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the overall size and shape of the molecule, and the specific functional groups present would all influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be used as a drug, its mechanism would depend on the specific biological target. If it’s intended to be used as a reactant in a chemical reaction, its reactivity would depend on the conditions of the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety measures should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The potential future directions for research on this compound would depend on its intended use. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, studying its reactivity, and investigating potential applications.